Cas no 898763-01-4 (4'-Bromo-3-thiomorpholinomethyl benzophenone)

• Product Name: 4'-Bromo-3-thiomorpholinomethyl benzophenone
• CAS No: 898763-01-4
• MF: C₁₈H₁₈BrNOS
• MW: 376.310622692108
• MDL: MFCD03842248
• CID: 871650
• PubChem ID: 24724969
• Update Time: 2025-04-19

4'-Bromo-3-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 4'-BROMO-3-THIOMORPHOLINOMETHYL BENZOPHENONE
• 898763-01-4
• 4'-BROMO-3-THIOMORPHOLINOMETHYLBENZOPHENONE
• DTXSID50643365
• AKOS016020364
• MFCD03842248
• (4-Bromophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 4'-Bromo-3-thiomorpholinomethyl benzophenone

• MDL： MFCD03842248
• Inchi： 1S/C18H18BrNOS/c19-17-6-4-15(5-7-17)18(21)16-3-1-2-14(12-16)13-20-8-10-22-11-9-20/h1-7,12H,8-11,13H2
• InChI Key： QXBJJVICPJSHSE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CCSCC1)=O

Computed Properties

• Exact Mass: 375.02900
• Monoisotopic Mass: 375.02925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.16680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones